3,4-Dihydroxy-L-glutamic acid

• Molecular Formula: C5H9NO6
• Molecular Weight: 179.13 g/mol
• IUPAC Name: (2S)-2-amino-3,4-dihydroxypentanedioic acid
• InChI: InChI=1S/C5H9NO6/c6-1(4(9)10)2(7)3(8)5(11)12/h1-3,7-8H,6H2,(H,9,10)(H,11,12)/t1-,2?,3?/m0/s1
• InChI Key: SODSBJHVKSGOIZ-NUWTVHIESA-N
• Isomeric SMILES: [C@H](C(C(C(=O)O)O)O)(C(=O)O)N
• Canonical SMILES: C(C(C(=O)O)N)(C(C(=O)O)O)O
• Synonyms: (3S,4S)-DHGA; 3,4-dihydroxy-L-glutamic acid; 3,4-dihydroxyglutamic acid

Description

3,4-Dihydroxy-L-glutamic acid is a stereoisomer of glutamic acid that serves as a crucial pharmacological tool for studying metabotropic glutamate receptors (mGluRs). The (3S,4S) stereoisomer has been identified as a new and selective agonist for metabotropic glutamate receptor type 1 (mGluR1) . Concurrently, it exhibits weak antagonist activity at mGluR4 receptors but shows no discernible activity at mGluR2 subtypes, providing a unique activity profile for mapping receptor-specific functions . This selective affinity is rationalized by the compound's ability to fit into extended conformations of the mGluR1 receptor's active site, a key area of investigation for understanding neurodegenerative diseases and neuronal signaling . As a hydroxyglutamic acid, its additional hydroxy groups are capable of acting as both hydrogen bond donors and acceptors, enabling more complex interactions with receptor active sites compared to native glutamic acid . This makes it a valuable compound for advanced neuropharmacological research, receptor mapping studies, and the development of novel ligands for glutamate receptors .

Occurrence and Distribution

Natural Sources and Isolation from Biological Systems

3,4-Dihydroxy-L-glutamic acid is a naturally occurring amino acid derivative. nih.gov Its isolation from various biological sources has been a subject of scientific inquiry, shedding light on its distribution in the natural world.

The compound, with an unconfirmed stereochemistry at the time, was first identified as a component in the seeds of Lepidum sativum (garden cress) and the leaves of Rheum rhaponticum (rhubarb). nih.govkoreascience.kr Lepidum sativum, an annual herb from the Brassicaceae family, is recognized for its peppery taste and is cultivated for its seeds, leaves, and roots. ijmas.innih.gov The plant is known to contain a variety of phytochemicals, including alkaloids, flavonoids, and a rich profile of amino acids, with glutamic acid being the most abundant. ijmas.innih.gov Similarly, Rheum rhaponticum, a species of rhubarb, has been found to contain this dihydroxyglutamic acid derivative. nih.govkoreascience.kr

Table 1: Natural Plant Sources of 3,4-Dihydroxy-L-glutamic acid

Plant Species	Part(s) Containing the Compound
Lepidum sativum	Seeds nih.govkoreascience.kr
Rheum rhaponticum	Leaves nih.govkoreascience.kr

This table is based on available scientific literature and may not be exhaustive.

While initially identified in specific plant species, the interest in 3,4-dihydroxy-L-glutamic acid and its stereoisomers stems from the potential for glutamate-like biological activity. nih.gov The additional hydroxy groups on the molecule could facilitate further hydrogen bonding, potentially modulating its interaction with biological targets. nih.gov Glutamic acid itself is a fundamental molecule, serving as a primary excitatory neurotransmitter in the central nervous system and playing a key role in various metabolic pathways. beilstein-journals.orgdrugbank.com The structural similarity of 3,4-dihydroxy-L-glutamic acid to glutamic acid suggests it may have unique biological roles, though further research is needed to fully elucidate its significance.

Occurrence of Related Hydroxyglutamic Acids

The discovery and study of 3,4-dihydroxy-L-glutamic acid are part of a broader investigation into various hydroxyglutamic acids found in nature. These related compounds, each with a unique hydroxylation pattern, have been identified in a diverse range of organisms and are of interest for their potential biological activities. nih.govbeilstein-journals.org

Here is a summary of some other naturally occurring hydroxyglutamic acids:

3-Hydroxyglutamic Acid: This amino acid was first discovered in the hydrolysates of an antibiotic peptide. nih.gov Different stereoisomers of 3-hydroxyglutamic acid have been identified as components of antifungal and antimicrobial compounds produced by actinomycetes. nih.govnih.gov It has also been found in the cell wall of Mycobacterium lacticum. nih.govbeilstein-journals.org

4-Hydroxy-L-glutamic Acid: This compound has been found in several plant species, including Phlox decussata and Linaria vulgaris. nih.govbeilstein-journals.org It is also an intermediate in the degradation of hydroxyproline (B1673980) in mammalian cells. nih.govbeilstein-journals.org Various amides of 4-hydroxy-L-glutamic acid have been identified in numerous plants. nih.govbeilstein-journals.org

2,3-cis-3,4-trans-3,4-dihydroxy-L-proline: While not a glutamic acid derivative, this dihydroxy-imino acid was isolated from the cell walls of the diatom Navicula pelliculosa, highlighting the natural occurrence of polyhydroxylated amino acid-like structures. iucr.org

Table 2: Examples of Naturally Occurring Hydroxyglutamic Acids and Related Compounds

Compound Name	Natural Source(s)
3-Hydroxyglutamic acid	Antibiotic peptides, Actinomycetes, Mycobacterium lacticum nih.govbeilstein-journals.orgnih.gov
4-Hydroxy-L-glutamic acid	Phlox decussata, Linaria vulgaris, Mammalian cells nih.govbeilstein-journals.org
2,3-cis-3,4-trans-3,4-dihydroxy-L-proline	Navicula pelliculosa (diatom) iucr.org

This table provides examples and is not an exhaustive list of all known hydroxyglutamic acids and their sources.

The study of these various hydroxyglutamic acids, including 3,4-dihydroxy-L-glutamic acid, contributes to a deeper understanding of the chemical diversity within biological systems and opens avenues for investigating their potential physiological roles and applications.

Stereochemistry and Structural Elucidation

Analysis of Stereoisomeric Forms of 3,4-Dihydroxy-L-glutamic Acid

3,4-Dihydroxy-L-glutamic acid (DHGA) is a structural analogue of glutamic acid characterized by the addition of two hydroxyl groups at the C3 and C4 positions. This modification introduces two additional stereogenic centers to the one already present in L-glutamic acid (at C2). Consequently, for the L-series of this compound, where the configuration at the C2 carbon is fixed as (S), there are four possible stereoisomers. nih.gov The stereochemistry of these isomers is defined by the spatial arrangement of the hydroxyl groups at the C3 and C4 carbons. The interest in these stereoisomers stems from their potential to serve as valuable chirons (chiral building blocks) in the synthesis of various natural products and as pharmacological probes to study glutamate (B1630785) receptors. nih.gov

The (3S,4S) stereoisomer of 3,4-dihydroxy-L-glutamic acid, designated as (2S,3S,4S)-3,4-dihydroxyglutamic acid, was the first of the four possible stereoisomers to be prepared via enantiospecific synthesis. nih.govresearchgate.net This synthesis was a significant breakthrough as the natural product had been identified in plants like Lepidum sativum and Rheum rhaponticum, but its absolute stereochemistry was unknown. beilstein-journals.org

A key synthetic route to (2S,3S,4S)-DHGA involves starting from D-ribose, which is converted into a 2,3-aziridino-γ-lactone intermediate. nih.gov A subsequent reaction catalyzed by boron trifluoride etherate with benzyl (B1604629) alcohol opens the rings to create the desired stereochemistry. beilstein-journals.org Another efficient, stereoselective synthesis for (2S,3S,4S)-DHGA has also been developed from a known γ-lactam intermediate. researchgate.net

Characterization of the (2S,3S,4S) isomer has been performed using spectroscopic methods. Nuclear Magnetic Resonance (NMR) spectroscopy provides distinct signals corresponding to the carbon atoms in the molecule, confirming its structure.

Table 1: ¹³C NMR Spectroscopic Data for (2S,3S,4S)-3,4-dihydroxyglutamic acid. researchgate.net

Carbon Atom	Chemical Shift (δ) in ppm (in D₂O)
C1 (Carboxyl)	176.6
C5 (Carboxyl)	174.5
C4	114.1
C3	78.3
C2	76.6
Unassigned	60.2
Unassigned	26.8
Unassigned	25.7

Beyond the well-characterized (3S,4S) isomer, synthetic efforts have also targeted the other stereoisomers of 3,4-dihydroxy-L-glutamic acid. The development of synthetic methodologies allows for the creation of these analogues, which are crucial for detailed structure-activity relationship studies. nih.gov For instance, a concise and diastereoselective synthesis of (2S,3S,4R)-3,4-dihydroxyglutamic acid has been reported. nii.ac.jp The ability to synthesize different stereoisomers is vital, as the specific spatial arrangement of the hydroxyl groups can dramatically alter the biological and chemical properties of the molecule. While various synthetic strategies have been developed, much of the pharmacological research has centered on the (3S,4S) isomer due to its specific interactions with metabotropic glutamate receptors. nih.govnih.gov

Conformational Preferences and Molecular Architecture

The molecular architecture of 3,4-dihydroxy-L-glutamic acid is significantly influenced by the presence of the two hydroxyl groups, which can participate in intramolecular hydrogen bonding. These interactions, along with steric considerations, dictate the molecule's preferred three-dimensional shape, or conformation. The conformational flexibility of DHGA is a key aspect of its interaction with biological targets like glutamate receptors. nih.gov

Computational molecular modeling and NMR spectroscopy are primary tools used to investigate the conformational landscape of glutamic acid analogues. acs.orgresearchgate.net For the (3S,4S)-DHGA isomer, studies suggest that extended conformations are important for its biological activity. nih.gov It is proposed that the specific arrangement of its functional groups in an extended form allows it to fit into the binding sites of certain metabotropic glutamate receptor subtypes, such as mGluR1, for which it acts as an agonist. nih.govresearchgate.net The ability to adopt specific low-energy conformations is thus a critical determinant of its pharmacological profile.

Synthetic Methodologies and Strategies

Chemical Synthesis Approaches for 3,4-Dihydroxy-L-glutamic Acid

The chemical synthesis of 3,4-dihydroxy-L-glutamic acid is primarily focused on controlling the stereochemistry at the C3 and C4 positions. This has been accomplished through several key strategies, including the use of aziridino-γ-lactone intermediates, carbohydrate precursors, and intramolecular reactions.

Enantiospecific and Stereoselective Synthetic Routes

The creation of specific stereoisomers of 3,4-dihydroxy-L-glutamic acid is crucial for studying its biological activity. nih.govmdpi.com Enantiospecific and stereoselective syntheses are designed to produce a single, desired stereoisomer out of the multiple possibilities.

A prominent and effective strategy involves the use of 2,3-aziridino-γ-lactone intermediates. nih.govbeilstein-journals.org This method, often referred to as the "2,3-aziridino-γ-lactone methodology," allows for the controlled, stepwise opening of the strained aziridine (B145994) and lactone rings to introduce the desired functionalities with high stereocontrol. nih.govbeilstein-journals.orgacs.org The regioselectivity of the ring opening is dependent on the nature of the nucleophile used. mdpi.com Hard nucleophiles, such as alcohols, tend to attack the C-3 position, leading to α-amino acid precursors, while soft nucleophiles attack the C-2 position, yielding β-amino acid precursors. mdpi.com

One of the first enantiospecific syntheses of (3S,4S)-dihydroxy-L-glutamic acid utilized a D-ribose-derived 2,3-aziridino-γ-lactone. nih.govresearchgate.net The reaction of this intermediate with benzyl (B1604629) alcohol, catalyzed by boron trifluoride etherate, leads to the opening of both the lactone and aziridine rings. nih.govbeilstein-journals.org This process, however, can result in a mixture of the desired product and a γ-lactone byproduct. nih.govbeilstein-journals.org

Starting Material	Key Intermediate	Key Reaction	Product	Reference
D-Ribose	2,3-Aziridino-γ-lactone 4-benzyl carboxylate	Lewis acid-catalyzed reaction with benzyl alcohol	(3S,4S)-3,4-Dihydroxy-L-glutamic acid	nih.govresearchgate.net
D-Ribose or D-Lyxose	2,3-Aziridino-γ-lactone	Stepwise ring-opening with different nucleophiles	3,4-Disubstituted L-glutamates	mdpi.comacs.org

Carbohydrates serve as excellent chiral starting materials for the synthesis of complex molecules like 3,4-dihydroxy-L-glutamic acid due to their inherent stereochemistry. mdpi.comnih.gov D-ribose, D-glucose, and D-erythrose have all been successfully employed as precursors. nih.govnih.govrsc.org

The synthesis from D-ribose often proceeds through the formation of a 2,3-aziridino-γ-lactone, as previously described. nih.govnih.govresearchgate.net This approach leverages the stereocenters of the sugar to establish the desired stereochemistry in the final product. The transformation from the carbohydrate to the key aziridine intermediate typically involves multiple steps, including the formation of an azido (B1232118) furanoside and subsequent intramolecular cyclization. mdpi.com

A synthesis starting from D-glucose has also been developed to produce β-hydroxy derivatives of L-glutamic acid. rsc.orgrsc.org This method utilizes the C3 and C4 hydroxyl groups of the glucose molecule to form the amino and β-hydroxy groups of the target amino acid. rsc.orgrsc.org A key step in this pathway is the homologation of a D-glucofuranose derivative using an Arndt–Eistert reaction. rsc.orgrsc.org

Carbohydrate Precursor	Key Strategy	Target Compound	Reference
D-Ribose	Formation of 2,3-aziridino-γ-lactone	(3S,4S)-3,4-Dihydroxy-L-glutamic acid	nih.govresearchgate.net
D-Glucose	Homologation via Arndt–Eistert reaction	β-Hydroxy L-glutamic acid derivatives	rsc.orgrsc.org
D-Lyxose	Formation of 2,3-aziridino-γ-lactone	D-amino acid derivatives	mdpi.com

An alternative stereoselective approach involves the intramolecular nucleophilic epoxidation of a γ-amino-α,β-unsaturated ester. researchgate.net This key step is followed by the regioselective opening of the resulting epoxide. researchgate.net One reported synthesis of (2S,3S,4S)-3,4-dihydroxyglutamic acid hydrochloride salt achieved a diastereoselectivity of over 20:1 using this method. researchgate.net The starting material for this route was a configurationally stable N-Boc-D-serinal. researchgate.net The intramolecular nature of the epoxidation and subsequent ring-opening reactions allows for a high degree of stereochemical control. researchgate.netorgsyn.org

Derivatization from L-Glutamic Acid and its Analogues

While many syntheses build the carbon skeleton from smaller chiral molecules, derivatization from L-glutamic acid itself is another potential route. nih.gov For instance, bromination of N-phthaloyl-L-glutamic acid followed by methanolysis can yield a mixture of diastereomers of 4-hydroxyglutamic acid. beilstein-journals.org Although this specific example leads to a 4-hydroxy derivative, similar principles of direct functionalization of the glutamic acid backbone could be envisioned for the synthesis of the 3,4-dihydroxy analogue, though controlling stereochemistry at two new centers would be a significant hurdle. Syntheses starting from pyroglutamic acid, a derivative of glutamic acid, have also been explored. nih.gov

Protecting Group Chemistry in 3,4-Dihydroxy-L-glutamic Acid Synthesis

The synthesis of 3,4-dihydroxy-L-glutamic acid heavily relies on the strategic use of protecting groups to mask reactive functional groups and to direct the stereochemical outcome of reactions. nih.govnih.gov Common protecting groups for the amino function include benzyloxycarbonyl (Cbz) and tert-butoxycarbonyl (Boc). nih.govresearchgate.net The carboxyl groups are often protected as benzyl or methyl esters. nih.govbeilstein-journals.org

The choice of protecting groups is critical. For example, in the 2,3-aziridino-γ-lactone methodology, the N-Cbz group is formed during the ring-opening process with benzyl alcohol. nih.gov In the intramolecular epoxidation route, an N-Boc group plays a role in the regioselective opening of the epoxide via neighboring group participation. researchgate.net The selection of benzyl esters is sometimes preferred over methyl esters to avoid decomposition during the final deprotection step, which often involves acid hydrolysis. beilstein-journals.org The careful selection and manipulation of these protecting groups are integral to the successful synthesis of this complex amino acid.

Chemoenzymatic Synthesis Approaches

Chemoenzymatic synthesis leverages the high stereo- and regioselectivity of enzymes to perform challenging chemical transformations under mild conditions. This approach is particularly advantageous for creating chiral molecules like amino acid derivatives.

Application of L-Threonine Aldolase-Catalyzed Reactions

L-Threonine aldolases (LTAs) are pyridoxal-5'-phosphate (PLP)-dependent enzymes that catalyze the reversible aldol (B89426) reaction between glycine (B1666218) and an aldehyde to form β-hydroxy-α-amino acids. researchgate.netnih.gov This reaction creates two adjacent chiral centers, and while the enzyme exhibits strict stereocontrol at the α-carbon, the selectivity at the β-carbon can be moderate. researchgate.net

The general mechanism involves the formation of a PLP-glycine external aldimine, which acts as a nucleophile and attacks an aldehyde acceptor. researchgate.netsjtu.edu.cn While the natural reaction involves the cleavage of threonine into glycine and acetaldehyde, the reverse synthetic reaction is highly valuable. nih.govnih.gov Most known LTAs exclusively use glycine as the amino acid donor but can accept a wide variety of substituted aliphatic and aromatic aldehydes as substrates. researchgate.netnih.govresearchgate.net

The direct synthesis of 3,4-Dihydroxy-L-glutamic acid using an LTA has not been extensively documented and presents a significant challenge. It would necessitate the use of a highly specific C3-aldehyde precursor, such as 2,3-dihydroxy-4-oxobutanoic acid, which is a complex substrate. However, the broad substrate tolerance of some LTAs suggests potential applicability. For instance, low-specificity LTAs have demonstrated activity with structurally related compounds like L-beta-3,4-dihydroxyphenylserine. uniprot.org Furthermore, protein engineering and directed evolution have been successfully employed to enhance the substrate specificity, activity, and diastereoselectivity of LTAs, which could pave the way for designing a bespoke LTA capable of catalyzing this specific transformation. acs.org

Table 1: Characteristics of L-Threonine Aldolase (LTA) in Chemoenzymatic Synthesis

Feature	Description	Reference
Enzyme Class	Transketolase/Transaldolase; Lyase	nih.gov
Cofactor	Pyridoxal-5'-phosphate (PLP)	researchgate.netnih.gov
General Reaction	Glycine + Aldehyde ⇌ β-Hydroxy-α-amino acid	researchgate.net
Donor Substrate	Primarily Glycine. Some variants show broader specificity.	nih.gov
Acceptor Substrates	Wide range of aliphatic and aromatic aldehydes.	researchgate.net
Stereoselectivity	High control at α-carbon; often moderate and variable at β-carbon.	researchgate.net
Engineering Potential	Activity and stereoselectivity can be improved through mutagenesis.	acs.org

Enzymatic Hydroxylation Strategies for Amino Acids

A more direct and demonstrated chemoenzymatic route to 3,4-Dihydroxy-L-glutamic acid involves the targeted hydroxylation of the amino acid backbone. This strategy often employs non-heme iron(II)/α-ketoglutarate-dependent dioxygenases (αKGDs), a versatile class of enzymes that catalyze the hydroxylation of unactivated C-H bonds with high regioselectivity and stereoselectivity. wikipedia.orgresearchgate.net

The catalytic mechanism of αKGDs is well-established. It involves the binding of Fe(II), α-ketoglutarate (α-KG), and the primary substrate to the enzyme's active site. wikipedia.orgresearchgate.net Molecular oxygen then initiates the oxidative decarboxylation of α-KG to succinate (B1194679) and CO₂, generating a highly reactive ferryl-oxo [Fe(IV)=O] intermediate. researchgate.netmdpi.com This powerful oxidizing species is responsible for abstracting a hydrogen atom from the substrate, followed by radical rebound to form the hydroxylated product. researchgate.net This reaction is essentially irreversible, which is a significant advantage over equilibrium-limited reactions like those catalyzed by aldolases. asm.org

The synthesis of 3,4-dihydroxy-L-glutamic acid could be envisioned through a sequential hydroxylation of L-glutamic acid. This approach finds a strong precedent in the synthesis of other dihydroxylated amino acids. For example, enzymatic cascades using two different stereoselective KDOs have been successfully used to produce 3,4-dihydroxy-L-lysine from L-lysine. A similar strategy could be applied to L-glutamic acid, where a C4-hydroxylase would first produce 4-hydroxy-L-glutamic acid, followed by a C3-hydroxylase to install the second hydroxyl group with specific stereochemistry.

Genome mining and protein engineering are powerful tools for discovering and tailoring hydroxylases for specific applications. nih.govnih.gov By identifying enzymes with activity towards L-glutamic acid or engineering existing amino acid hydroxylases, it is feasible to develop a biocatalytic system for the targeted synthesis of 3,4-Dihydroxy-L-glutamic acid. mdpi.comacs.org

Table 2: Enzymatic Hydroxylation Systems for Amino Acid Synthesis

Enzyme System	Cofactors/Co-substrates	Mechanism	Key Advantages	Reference
Fe(II)/α-Ketoglutarate-Dependent Dioxygenases (αKGDs)	Fe(II), α-Ketoglutarate, O₂	Generation of a ferryl-oxo [Fe(IV)=O] intermediate that hydroxylates C-H bonds.	High regio- and stereoselectivity; irreversible reaction.	wikipedia.orgresearchgate.netasm.org
Enzyme Cascade	Dependent on enzymes used (e.g., multiple αKGDs).	Sequential reactions catalyzed by two or more enzymes in one pot.	Can create complex products like dihydroxylated amino acids from simple precursors.	nih.govnih.govresearchgate.net
Engineered Hydroxylases	Typically Fe(II) and α-KG.	Altered active site to accept new substrates or change selectivity.	Broadens the scope of natural enzymes to non-native substrates like glutamic acid.	mdpi.comnih.gov

Biosynthesis and Metabolic Pathways

Putative Biosynthetic Pathways Leading to 3,4-Dihydroxy-L-glutamic Acid

The formation of 3,4-dihydroxy-L-glutamic acid is hypothesized to occur via sequential hydroxylation of L-glutamic acid. This proposed pathway is supported by the discovery of enzymes capable of hydroxylating amino acids at specific carbon positions. The key enzymatic players in this process are believed to be non-heme iron(II) and α-ketoglutarate-dependent dioxygenases. nih.govnih.govrsc.org

These enzymes catalyze the introduction of hydroxyl groups onto the carbon skeleton of L-glutamic acid. The process would likely involve two distinct hydroxylation steps: one at the C3 (β-position) and another at the C4 (γ-position). Evidence for such enzymatic activity comes from studies on related molecules. For instance, two separate iron- and α-ketoglutarate-dependent dioxygenases have been identified that can hydroxylate free-standing glutamine at its C3 and C4 positions, respectively. nih.gov This suggests that analogous enzymes could act on L-glutamic acid.

Furthermore, during the biosynthesis of kutznerides, two non-heme iron oxygenases, KtzO and KtzP, have been shown to stereospecifically hydroxylate the β-position (C3) of glutamic acid. nih.gov This provides a strong precedent for the enzymatic machinery required for the initial hydroxylation step. A subsequent hydroxylation at the C4 position by a similar dioxygenase would complete the synthesis of 3,4-dihydroxy-L-glutamic acid.

The natural occurrence of 3,4-dihydroxyglutamic acid in plants like Lepidum sativum and Rheum rhaponticum further supports the existence of a dedicated biosynthetic pathway.

Interconnections with L-Glutamic Acid Metabolism

The biosynthesis of 3,4-dihydroxy-L-glutamic acid is fundamentally dependent on the availability of its precursor, L-glutamic acid. L-glutamic acid is a central molecule in cellular metabolism, connecting various metabolic pathways. wikipedia.orglibretexts.org

Precursor Roles within Amino Acid Metabolism

L-glutamic acid is a non-essential amino acid in humans, meaning it can be synthesized by the body. wikipedia.org It serves as a key precursor for the synthesis of other amino acids such as proline and arginine. agriculturejournals.cz Its central role in metabolism stems from its close relationship with the citric acid cycle (TCA cycle), a major energy-producing pathway. wikipedia.org Specifically, L-glutamic acid can be synthesized from the TCA cycle intermediate α-ketoglutarate through transamination or reductive amination. wikipedia.orgymdb.ca Conversely, the deamination of L-glutamic acid can replenish α-ketoglutarate, highlighting its role as a metabolic hub. wikipedia.org This direct link to the TCA cycle ensures a steady supply of L-glutamic acid for various biosynthetic processes, including the putative formation of 3,4-dihydroxy-L-glutamic acid.

Relationship to Glutamine-Glutamate Cycle (General Context)

In the central nervous system, the glutamine-glutamate cycle is a crucial pathway for neurotransmitter recycling and ammonia (B1221849) detoxification. While a direct involvement of 3,4-dihydroxy-L-glutamic acid in this specific cycle has not been detailed, the cycle underscores the dynamic interplay between glutamine and glutamate (B1630785). Glutamate released into the synaptic cleft is taken up by astrocytes and converted to glutamine by glutamine synthetase. Glutamine is then transported back to neurons, where it is converted back to glutamate by glutaminase. This constant cycling maintains the glutamate pool necessary for neuronal function. Given that L-glutamic acid is the direct precursor for 3,4-dihydroxy-L-glutamic acid, the metabolic flux through the glutamine-glutamate cycle could indirectly influence the availability of the precursor for the synthesis of its hydroxylated derivative.

Intermediates and Metabolic Branch Points

The biosynthesis of 3,4-dihydroxy-L-glutamic acid from L-glutamic acid likely proceeds through mono-hydroxylated intermediates. The primary metabolic branch point is L-glutamic acid itself, a key intermediate in central metabolism. nih.gov

Based on the proposed pathway, the following intermediates are plausible:

3-hydroxy-L-glutamic acid: This would be the product of the first hydroxylation step at the C3 position of L-glutamic acid.

4-hydroxy-L-glutamic acid: This would be the product of the first hydroxylation step at the C4 position of L-glutamic acid.

From these mono-hydroxylated intermediates, a second hydroxylation event would yield the final product, 3,4-dihydroxy-L-glutamic acid.

Table 1: Key Enzymes in the Putative Biosynthesis of 3,4-Dihydroxy-L-glutamic Acid

Enzyme Type	Substrate	Putative Product	Cofactors	Source/Analogy
Non-heme iron(II) and α-ketoglutarate-dependent dioxygenase	L-Glutamic Acid	3-hydroxy-L-glutamic acid	Fe(II), α-ketoglutarate, O₂	Analogy to KtzO/KtzP in kutzneride biosynthesis nih.gov
Non-heme iron(II) and α-ketoglutarate-dependent dioxygenase	3-hydroxy-L-glutamic acid	3,4-dihydroxy-L-glutamic acid	Fe(II), α-ketoglutarate, O₂	Hypothetical
Non-heme iron(II) and α-ketoglutarate-dependent dioxygenase	L-Glutamic Acid	4-hydroxy-L-glutamic acid	Fe(II), α-ketoglutarate, O₂	Analogy to glutamine hydroxylases nih.gov
Non-heme iron(II) and α-ketoglutarate-dependent dioxygenase	4-hydroxy-L-glutamic acid	3,4-dihydroxy-L-glutamic acid	Fe(II), α-ketoglutarate, O₂	Hypothetical

Table 2: Metabolic Branch Points and Key Intermediates

Branch Point/Intermediate	Metabolic Role	Connected Pathways
α-Ketoglutarate	Precursor for L-glutamic acid synthesis	Citric Acid Cycle wikipedia.org
L-Glutamic Acid	Direct precursor for 3,4-dihydroxy-L-glutamic acid; precursor for other amino acids	Amino acid biosynthesis (Proline, Arginine), Glutamine-Glutamate Cycle wikipedia.orgagriculturejournals.cz
3-hydroxy-L-glutamic acid	Putative intermediate	Putative 3,4-dihydroxy-L-glutamic acid biosynthesis
4-hydroxy-L-glutamic acid	Putative intermediate	Putative 3,4-dihydroxy-L-glutamic acid biosynthesis

Enzymology and Mechanistic Studies

Identification and Characterization of Enzymes Modifying 3,4-Dihydroxy-L-glutamic acid

While enzymes dedicated solely to the modification of 3,4-dihydroxy-L-glutamic acid are not extensively documented, the biosynthesis of certain natural products points to the existence of enzymes capable of producing this hydroxylated intermediate. For instance, the biosynthesis of the antimetabolite L-3-amino-4-methoxy-trans-but-2-enoic acid involves a 3,4-dihydroxy-L-glutamic acid intermediate. This transformation is catalyzed by two Fe(II)/α-ketoglutarate (αKG)-dependent oxygenases, AmbC and AmbD, which sequentially hydroxylate L-glutamate bound to a nonribosomal peptide synthetase (NRPS) assembly line. nih.gov

Further insights can be gained from the study of hydroxylases that act on similar amino acid scaffolds. A notable example includes two iron- and α-ketoglutarate-dependent dioxygenases, Q4Ox and GloE, which have been characterized for their ability to hydroxylate free-standing L-glutamine at the C3 and C4 positions, respectively. nih.gov Q4Ox, in particular, demonstrates high efficiency in catalyzing the C4 hydroxylation of L-glutamine. nih.gov Although the substrate is L-glutamine, its structural similarity to L-glutamic acid suggests that analogous enzymes for glutamate (B1630785) hydroxylation likely exist.

Additionally, the study of L-aspartate N-hydroxylase, an enzyme with strict specificity for L-aspartate, provides a model for understanding the enzymatic hydroxylation of acidic amino acids. nih.gov The existence of these specialized hydroxylases underscores the likelihood of a corresponding enzyme family for the targeted hydroxylation of L-glutamic acid to produce 3,4-dihydroxy-L-glutamic acid.

Table 1: Examples of Enzymes Acting on L-Glutamate Analogs

Enzyme Name	Substrate	Product	Enzyme Class	Source Organism
AmbC / AmbD	L-Glutamate (NRPS-bound)	3,4-dihydroxy-L-glutamic acid intermediate	Fe(II)/αKG-dependent oxygenase	Streptomyces sp.
Q4Ox	L-Glutamine	4-hydroxy-L-glutamine	Iron- and α-ketoglutarate-dependent dioxygenase	FGSG_00048 gene product
GloE	L-Glutamine	3-hydroxy-L-glutamine	Iron- and α-ketoglutarate-dependent dioxygenase	Pneumocandin B0 biosynthesis
L-aspartate N-hydroxylase	L-Aspartate	N-hydroxy-L-aspartate	N-hydroxylating monooxygenase	Streptomyces sp. V2

Substrate Specificity and Catalytic Mechanisms of Related Hydroxylases

The hydroxylation of amino acids is a critical reaction in various metabolic pathways, catalyzed by a diverse group of enzymes known as hydroxylases. The substrate specificity and catalytic mechanisms of these enzymes, particularly those acting on aromatic and other non-aromatic amino acids, offer valuable insights into the potential enzymatic synthesis of 3,4-dihydroxy-L-glutamic acid.

The family of pterin-dependent aromatic amino acid hydroxylases, which includes phenylalanine hydroxylase (PAH), tyrosine hydroxylase (TyrH), and tryptophan hydroxylase (TrpH), provides a well-established model for understanding hydroxylation reactions. nih.govnih.gov These enzymes catalyze the hydroxylation of the aromatic side chains of their respective amino acid substrates. nih.gov The general mechanism involves the use of molecular oxygen and a tetrahydropterin cofactor, with an iron atom at the active site being essential for catalysis. nih.gov

For non-aromatic amino acids, the substrate specificity can be quite stringent. For example, the glutamine hydroxylases Q4Ox and GloE exhibit a strict specificity for L-glutamine, with other proteinogenic amino acids not being accepted as substrates. nih.gov Similarly, the characterized L-aspartate N-hydroxylase is highly specific for L-aspartate. nih.gov This high degree of specificity is often dictated by a precise network of hydrogen bonds and electrostatic interactions within the enzyme's active site that recognizes and binds the specific amino acid substrate.

Lysine hydroxylases, which are involved in collagen biosynthesis, represent another class of non-heme iron dioxygenases that act on non-aromatic amino acid residues. acs.org The study of these enzymes reveals how the active site architecture can guide the regioselectivity of hydroxylation on an aliphatic side chain. acs.org

The catalytic cycle for many of these hydroxylases, particularly the Fe(II)/αKG-dependent dioxygenases, involves the binding of the enzyme to its substrates (the amino acid and α-ketoglutarate), followed by the binding of molecular oxygen. This leads to the formation of a high-valent iron-oxo intermediate which is responsible for the hydroxylation of the substrate.

Coenzyme Requirements and Active Site Analysis

The catalytic activity of hydroxylases is critically dependent on the presence of specific coenzymes and a precisely arranged active site. wikipedia.org These components work in concert to facilitate the activation of molecular oxygen and the subsequent hydroxylation of the substrate.

Coenzyme Requirements: A significant number of amino acid hydroxylases, including those that hydroxylate L-glutamine and are implicated in the formation of 3,4-dihydroxy-L-glutamic acid intermediates, belong to the superfamily of Fe(II)/α-ketoglutarate-dependent dioxygenases. nih.govnih.gov These enzymes require ferrous iron (Fe²⁺) and α-ketoglutarate as co-substrates. nih.gov

The aromatic amino acid hydroxylases, on the other hand, utilize a different set of cofactors. Their activity is dependent on a tetrahydropterin cofactor, such as tetrahydrobiopterin (BH4), and a non-heme iron atom located at the active site. nih.govproteopedia.org

Another class of hydroxylating enzymes, the flavin-dependent N-hydroxylating enzymes, require a flavin adenine dinucleotide (FAD) cofactor and a reducing equivalent, typically NADPH. nih.govnih.gov The L-aspartate N-hydroxylase from Streptomyces sp. V2 is an example of such an enzyme. nih.gov

Active Site Analysis: Structural and mutagenic studies of various hydroxylases have provided detailed views of their active sites. In the aromatic amino acid hydroxylases, the active site is characterized by a deep cleft where the iron atom is situated. nih.gov Specific amino acid residues have been identified that are crucial for binding the iron atom and the amino acid substrate. nih.gov

In the Fe(II)/αKG-dependent dioxygenases, the active site typically features a "2-His-1-carboxylate" facial triad that coordinates the iron atom. This arrangement leaves three coordination sites on the iron available to bind α-ketoglutarate and molecular oxygen.

For L-aspartate N-hydroxylase, the crystal structure reveals that the active site is located at the interface of three domains. nih.gov The substrate, L-aspartate, binds in an entry chamber near the FAD cofactor but not in direct contact with it. The strict substrate selectivity is explained by an extensive network of hydrogen bonds that specifically recognize the aspartate molecule. nih.gov

Table 2: Coenzyme and Active Site Features of Relevant Hydroxylases

Enzyme Family	Key Coenzymes/Cofactors	Active Site Metal	Key Active Site Features
Fe(II)/αKG-dependent dioxygenases	Fe²⁺, α-ketoglutarate	Iron	2-His-1-carboxylate facial triad
Aromatic Amino Acid Hydroxylases	Tetrahydropterin (e.g., BH4)	Iron	Iron atom in a deep catalytic cleft
Flavin-dependent N-hydroxylases	FAD, NADPH	None	FAD and NADPH binding domains, substrate entry chamber

Role of Transaminases in Dihydroxy Amino Acid Transformations (e.g., DOPA Transaminase)

Transaminases, also known as aminotransferases, are a class of enzymes that play a central role in amino acid metabolism by catalyzing the transfer of an amino group from an amino acid to an α-keto acid. wikipedia.org This reaction is fundamental for the synthesis and degradation of amino acids. wikipedia.org In the context of dihydroxy amino acids, the DOPA transaminase serves as a prime example of their function.

DOPA transaminase, systematically named 3,4-dihydroxy-L-phenylalanine:2-oxoglutarate aminotransferase, catalyzes the reaction between 3,4-dihydroxy-L-phenylalanine (DOPA) and 2-oxoglutarate. wikipedia.org The products of this reaction are 3,4-dihydroxyphenylpyruvate and L-glutamate. wikipedia.org This enzymatic transformation is a key step in the tyrosine metabolism pathway. wikipedia.org

The catalytic mechanism of transaminases universally requires the coenzyme pyridoxal-5'-phosphate (PLP). wikipedia.org The reaction proceeds via a two-stage "ping-pong" mechanism. In the first stage, the amino group from the amino acid substrate (e.g., DOPA) is transferred to the enzyme-bound PLP, forming pyridoxamine-5'-phosphate (PMP) and releasing the corresponding α-keto acid (e.g., 3,4-dihydroxyphenylpyruvate). In the second stage, the amino group from PMP is transferred to the incoming α-keto acid substrate (e.g., 2-oxoglutarate), regenerating the PLP coenzyme and forming the new amino acid (e.g., L-glutamate).

The substrate specificity of transaminases can vary. While some are highly specific for a particular amino/keto acid pair, others exhibit broader specificity. nih.gov For instance, DOPA transaminase can also be referred to as aspartate-DOPP transaminase or phenylalanine-DOPP transaminase, indicating its potential to act on other substrates. wikipedia.org This suggests that a hypothetical transaminase could potentially act on 3,4-dihydroxy-L-glutamic acid, converting it to its corresponding α-keto acid, 3,4-dihydroxy-2-oxoglutarate, although such an enzyme has not been specifically characterized.

Dihydroxy-Acid Dehydratase Activity in Branched-Chain Amino Acid Biosynthesis Context

Dihydroxy-acid dehydratase (DHAD) is an essential enzyme in the biosynthetic pathway of branched-chain amino acids (BCAAs) such as valine, leucine, and isoleucine. wikipedia.orgcreative-enzymes.com This enzyme catalyzes the dehydration of α,β-dihydroxy acids to their corresponding α-keto acids. wikipedia.orgnih.gov Specifically, DHAD converts 2,3-dihydroxy-isovalerate to α-ketoisovalerate (a precursor to valine and leucine) and 2,3-dihydroxy-3-methylvalerate to α-keto-β-methylvalerate (a precursor to isoleucine). nih.govuniprot.org

The catalytic mechanism of DHAD is dependent on an iron-sulfur (Fe-S) cluster at its active site, which can be either a [2Fe-2S] or a [4Fe-4S] cluster. nih.govebi.ac.uk The reaction also requires the presence of a magnesium ion (Mg²⁺). nih.gov The proposed mechanism involves the Fe-S cluster acting as a Lewis acid to coordinate the hydroxyl group at the C3 position of the substrate. nih.gov A conserved basic residue in the active site then abstracts a proton from the C2 position, leading to the elimination of a water molecule and the formation of an enol intermediate, which then tautomerizes to the final α-keto acid product. nih.gov

While the natural substrates of DHAD are specific to the BCAA pathway, the fundamental chemical transformation it catalyzes—the dehydration of a dihydroxy acid—is relevant to the potential metabolism of 3,4-dihydroxy-L-glutamic acid. Hypothetically, an enzyme with a similar catalytic mechanism could act on 3,4-dihydroxy-L-glutamic acid to eliminate a molecule of water, potentially forming an unsaturated intermediate. However, the substrate specificity of known DHADs is tailored to the aliphatic, branched-chain dihydroxy acids of the BCAA pathway, and there is currently no evidence to suggest they can accommodate the dicarboxylic acid structure of 3,4-dihydroxy-L-glutamic acid. The study of DHAD provides a mechanistic framework for how such a dehydration reaction could be enzymatically catalyzed.

Table 3: Natural Substrates of Dihydroxy-Acid Dehydratase (DHAD)

Substrate	Product	Role in Metabolism
2,3-dihydroxy-isovalerate	α-ketoisovalerate	Precursor to L-valine and L-leucine
2,3-dihydroxy-3-methylvalerate	α-keto-β-methylvalerate	Precursor to L-isoleucine

Biological Roles and Molecular Mechanisms of Action

Interactions with Glutamate (B1630785) Receptor Systems

3,4-Dihydroxy-L-glutamic acid demonstrates a distinct pattern of activity across different subtypes of metabotropic glutamate receptors (mGluRs), which are G-protein coupled receptors that modulate neuronal excitability and synaptic transmission. Preliminary pharmacological studies have focused on its effects on Group I and Group III mGluRs nih.gov.

Pharmacological evaluations have identified (3S,4S)-3,4-dihydroxy-L-glutamic acid as an agonist for the metabotropic glutamate receptor 1 (mGluR1) nih.gov. MGluR1 is a Group I receptor that is typically located postsynaptically and couples to Gq/G11 proteins, leading to the activation of phospholipase C and subsequent mobilization of intracellular calcium. The agonist action of DHGA at this receptor indicates its ability to bind to and activate the receptor, mimicking the effect of the endogenous ligand, glutamate, and initiating this signaling cascade.

In contrast to its activity at mGluR1, (3S,4S)-3,4-dihydroxy-L-glutamic acid acts as a weak antagonist at the metabotropic glutamate receptor 4 (mGluR4) nih.gov. MGluR4 belongs to the Group III mGluRs, which are generally found presynaptically and are coupled to Gi/o proteins, inhibiting adenylyl cyclase and reducing neurotransmitter release. As an antagonist, DHGA binds to mGluR4 but does not activate it, thereby blocking the receptor from being activated by glutamate. This inhibitory effect, although characterized as weak, points to a selective interaction with the receptor's binding site nih.gov.

Studies have shown that (3S,4S)-3,4-dihydroxy-L-glutamic acid has no discernible activity at the metabotropic glutamate receptor 2 (mGluR2) nih.gov. MGluR2 is a member of the Group II mGluRs, which, like Group III receptors, are typically presynaptic and coupled to Gi/o, leading to an inhibition of neurotransmitter release. The inactivity of DHGA at mGluR2, combined with its effects on mGluR1 and mGluR4, underscores its specific pharmacological profile and its utility in distinguishing between different mGluR subtypes nih.gov.

Summary of 3,4-Dihydroxy-L-glutamic acid Activity at Select mGluR Subtypes

Receptor Subtype	Receptor Group	Observed Activity	Reference
mGluR1	Group I	Agonist	nih.gov
mGluR4	Group III	Weak Antagonist	nih.gov
mGluR2	Group II	No Discernible Activity	nih.gov

Currently, detailed pharmacological data regarding the activity of 3,4-dihydroxy-L-glutamic acid at other metabotropic glutamate receptor subtypes (mGluR3, mGluR5, mGluR6, mGluR7, and mGluR8) is not extensively documented in the scientific literature. Similarly, its binding profile and functional effects on the ionotropic glutamate receptors, including NMDA, AMPA, and kainate receptors, have not been reported. Therefore, its complete selectivity profile across the entire family of glutamate receptors remains to be fully elucidated.

Influence on Excitatory Amino Acid Transporters (EAATs)

The influence of 3,4-dihydroxy-L-glutamic acid on the function of Excitatory Amino Acid Transporters (EAATs) has not been described in the available scientific literature. EAATs are critical for maintaining low extracellular glutamate concentrations by removing glutamate from the synaptic cleft, thereby preventing excitotoxicity and ensuring the precision of synaptic transmission. Without specific studies, it is unknown whether 3,4-dihydroxy-L-glutamic acid acts as a substrate, inhibitor, or modulator of any of the five known EAAT subtypes (EAAT1-5).

Molecular Basis for Receptor Recognition and Ligand Binding

The distinct activity profile of (3S,4S)-3,4-dihydroxy-L-glutamic acid at different mGluR subtypes is rooted in the specific molecular interactions between the ligand and the receptor's binding pocket. The ligand-binding domain of mGluRs is a large, extracellular domain often described as a "venus flytrap" structure. The binding of glutamate and its analogs induces a conformational change in this domain, which is transmitted to the transmembrane domains, leading to receptor activation.

The specific activity of (3S,4S)-DHGA can be understood by considering its structure in relation to the binding sites of mGluR1 and mGluR4. It has been suggested that the observed activity profile can be explained by fitting extended conformations of the molecule into proposed models of these receptor subtypes nih.gov.

For its agonist activity at mGluR1, the dihydroxy-substituted glutamate backbone of the molecule likely engages with key amino acid residues in the binding pocket that are essential for receptor activation. These interactions would stabilize the "closed" conformation of the venus flytrap domain, triggering the downstream signaling cascade. The additional hydroxyl groups at the 3 and 4 positions, compared to glutamate, would form specific hydrogen bonds or other electrostatic interactions with residues unique to the mGluR1 binding site, accounting for its agonist properties.

Potential Roles in Cellular Signaling Pathways

3,4-Dihydroxy-L-glutamic acid, a derivative of the principal excitatory neurotransmitter L-glutamic acid, exhibits specific interactions with cellular signaling pathways, primarily through its activity at metabotropic glutamate receptors (mGluRs). Research has identified a particular stereoisomer, (3S,4S)-3,4-dihydroxy-L-glutamic acid, as a key player in modulating these pathways, acting as an agonist at one receptor subtype and an antagonist at another. This dual activity suggests a nuanced role in regulating cellular responses to glutamatergic signaling.

The primary mechanism of action for (3S,4S)-3,4-dihydroxy-L-glutamic acid involves its function as an agonist for the type 1 metabotropic glutamate receptor (mGluR1). nih.gov As a Group I mGluR, mGluR1 is coupled to Gq/G11 proteins and its activation initiates a well-defined signaling cascade. researchgate.netnih.gov Upon agonist binding, the activated G-protein stimulates phospholipase C (PLC), which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). researchgate.netresearchgate.net IP3 diffuses through the cytoplasm to bind to its receptors on the endoplasmic reticulum, triggering the release of intracellular calcium (Ca2+). researchgate.net The subsequent rise in cytosolic Ca2+ and the presence of DAG collectively activate protein kinase C (PKC). researchgate.netresearchgate.net

The activation of the mGluR1 pathway by agonists like (3S,4S)-3,4-dihydroxy-L-glutamic acid can lead to the modulation of various downstream effectors. For instance, mGluR1 activation has been shown to lead to the phosphorylation of the GluA1 subunit of AMPA receptors at specific serine residues, a process mediated by PKC and calcium-calmodulin-dependent protein kinase (CaMK). Furthermore, mGluR1 signaling can influence the extracellular signal-regulated kinase (ERK)/mitogen-activated protein (MAP) kinase pathway, which is crucial for regulating gene expression and synaptic plasticity. researchgate.netnih.gov Some studies also suggest that mGluR1 can couple to Gs proteins, leading to an increase in intracellular cyclic AMP (cAMP) concentration. pnas.org

In addition to its agonist activity at mGluR1, (3S,4S)-3,4-dihydroxy-L-glutamic acid has been identified as a weak antagonist of the type 4 metabotropic glutamate receptor (mGluR4). nih.gov mGluR4 belongs to the Group III mGluRs, which are typically coupled to Gi/o proteins. nih.gov The primary signaling mechanism of this group of receptors is the inhibition of adenylyl cyclase, leading to a decrease in the intracellular concentration of cAMP. By acting as an antagonist, (3S,4S)-3,4-dihydroxy-L-glutamic acid would block the binding of the endogenous agonist L-glutamate to mGluR4, thereby preventing the inhibition of adenylyl cyclase and leading to a relative increase in cAMP levels. This antagonistic action at presynaptic mGluR4 could potentially lead to an increase in neurotransmitter release.

The differential effects of (3S,4S)-3,4-dihydroxy-L-glutamic acid on mGluR1 and mGluR4 highlight its potential to fine-tune glutamatergic neurotransmission. By simultaneously activating a postsynaptic excitatory pathway (mGluR1) and potentially disinhibiting presynaptic transmitter release (via mGluR4 antagonism), this compound could significantly modulate synaptic strength and neuronal excitability.

Derivatives, Analogues, and Structure Activity Relationships

Synthesis of Structurally Modified 3,4-Dihydroxy-L-glutamic Acid Analogues

The synthesis of analogues of 3,4-dihydroxy-L-glutamic acid is a complex endeavor that often requires sophisticated stereoselective strategies to control the multiple chiral centers within the molecule. Researchers have employed a variety of approaches, starting from chiral precursors or utilizing asymmetric synthesis techniques, to generate a diverse library of compounds for biological evaluation.

Exploration of Hydroxyglutamic Acid Stereoisomers and Homologues

The presence of multiple stereocenters in 3,4-dihydroxyglutamic acid means that it can exist in several stereoisomeric forms, each with a unique three-dimensional arrangement of its atoms. The synthesis of these individual stereoisomers is crucial for understanding how the spatial orientation of the hydroxyl and carboxyl groups influences receptor binding and activation.

A number of synthetic strategies have been developed to access nonracemic hydroxyglutamic acid analogues. nih.gov Many of these methods start from naturally occurring chiral molecules, such as serine, glutamic acid, pyroglutamic acid, proline, and 4-hydroxyproline, which provide a pre-existing stereochemical framework. nih.gov For instance, the synthesis of the (2S,3S,4S)-dihydroxyglutamic acid has been efficiently achieved from a readily available chiral allylic amine. researchgate.net

One notable methodology involves the use of a "2,3-aziridino-γ-lactone" intermediate derived from pentoses like ribose or lyxose. nih.gov The reaction of this lactone with benzyl (B1604629) alcohol, catalyzed by boron trifluoride etherate, leads to the formation of a protected form of (2S,3S,4S)-3,4-dihydroxy-L-glutamic acid. nih.gov This approach also opens pathways to selectively methylate the hydroxyl groups, yielding analogues like (3S,4S)-3-hydroxy-4-methoxy- and 3,4-dimethoxy-L-glutamic acid. nih.gov

The synthesis of all four stereoisomers of 3-(4-chlorophenyl)glutamic acid has been accomplished through the diastereoselective addition of a chiral bis-lactim ether to a cinnamate derivative. nih.gov This method allows for the separation of the resulting diastereomers, providing access to each individual stereoisomer for biological testing. nih.gov

Design and Synthesis of Conformationally Constrained Analogues

To investigate the bioactive conformation of 3,4-dihydroxy-L-glutamic acid at its receptors, researchers have designed and synthesized conformationally constrained analogues. By restricting the rotational freedom of the molecule, these analogues provide valuable insights into the optimal spatial arrangement of the pharmacophoric groups for receptor interaction.

While specific examples for 3,4-dihydroxy-L-glutamic acid are not extensively detailed in the provided search results, the general strategy for glutamic acid analogues involves incorporating the pharmacophore into rigid ring systems. These approaches aim to mimic specific folded or extended conformations of the parent molecule, thereby enhancing selectivity for particular glutamate (B1630785) receptor subtypes.

N-Substituted and Ester Derivatives of 3,4-Dihydroxy-L-glutamic Acid

Modification of the amino and carboxylic acid groups of 3,4-dihydroxy-L-glutamic acid through N-substitution and esterification provides another avenue for probing structure-activity relationships and improving pharmacokinetic properties.

The synthesis of N-acylglutamic acid α-esters can be achieved by treating N-protected glutamic acids with an alkyl halide or dialkyl sulfate in the presence of a base. nih.gov This method has been successful for N-benzyloxycarbonyl, N-tosyl, and N-phthaloyl protected glutamic acids, yielding various α-esters. nih.gov

Esterification of L-γ-methyleneglutamic acid amides to their corresponding tert-butyl and ethyl esters has been accomplished as a strategy to create prodrugs for cancer therapy. nih.gov For example, the synthesis of ethyl esters can be initiated from L-pyroglutamic acid, which is first esterified and then undergoes a series of reactions to introduce the methylene group and the desired amide functionality. nih.gov

A general method for the synthesis of L-glutamic acid derivatives involves the esterification of L-glutamic acid to its dimethyl ester hydrochloride, followed by reaction with di-tert-butyl dicarbonate to yield the protected derivative. google.com While these examples focus on glutamic acid and its other analogues, the principles can be applied to the synthesis of N-substituted and ester derivatives of 3,4-dihydroxy-L-glutamic acid, provided that the hydroxyl groups are appropriately protected during the synthetic sequence.

Derivative Type	Synthetic Approach	Starting Material	Key Reagents	Ref
Stereoisomers	Diastereoselective addition	Chiral bis-lactim ether, Cinnamate derivative	-	nih.gov
Chiral pool synthesis	L-serine	-	researchgate.net
Aziridino-γ-lactone methodology	Pentoses (e.g., ribose)	Boron trifluoride etherate, Benzyl alcohol	nih.gov
N-Acyl α-Esters	Base-mediated alkylation	N-protected glutamic acids	Triethylamine, Alkyl halide/sulfate	nih.gov
Ester Prodrugs	Multi-step synthesis	L-pyroglutamic acid	Ethanol, Sulfuric acid, Di-tert-butyl dicarbonate	nih.gov
Protected Dimethyl Ester	One-pot method	L-glutamic acid	Methanol, Thionyl chloride, Di-tert-butyl dicarbonate	google.com

Elucidation of Structure-Activity Relationships

The synthesis of a diverse array of 3,4-dihydroxy-L-glutamic acid analogues has enabled detailed investigations into their structure-activity relationships (SAR). These studies are fundamental to understanding how subtle changes in the molecule's stereochemistry and conformation affect its interaction with different glutamate receptor subtypes.

Impact of Hydroxyl Group Orientation on Biological Activity

The orientation of the hydroxyl groups at the C3 and C4 positions of the glutamic acid backbone plays a pivotal role in determining the biological activity of the molecule. These hydroxyl groups can participate in hydrogen bonding interactions within the receptor binding pocket, and their precise spatial arrangement is critical for affinity and efficacy.

Studies on the enantiomers of erythro-3-hydroxyaspartate, a related compound, have shown that stereochemistry significantly influences activity at glutamate transporters and NMDA receptors. nih.gov Both enantiomers inhibited glutamate transporters, but the D-enantiomer was found to be a surprisingly potent NMDA receptor agonist, while the L-enantiomer was significantly less potent. nih.gov This highlights that even a change in the stereochemistry of a single hydroxyl group can dramatically alter the pharmacological profile of a molecule.

The importance of hydroxyl group positioning is a recurring theme in structure-activity relationship studies of various biologically active molecules. The spatial orientation of hydroxyl groups can influence hydrogen bonding capacity and lipophilicity, which in turn can affect receptor affinity and metabolic processing.

Stereochemical Requirements for Receptor Selectivity

The stereochemistry of 3,4-dihydroxy-L-glutamic acid analogues is a key determinant of their selectivity for different glutamate receptor subtypes. By synthesizing and testing stereochemically pure compounds, researchers can map the specific requirements of the binding sites of various receptors.

For example, in a study of 3-(4-chlorophenyl)glutamic acid stereoisomers, it was found that the (2S,3S)- and (2S,3R)-isomers were responsible for potentiating L-homocysteic acid-evoked depolarizations, while the (2R,3S)-isomer reduced the response and the (2R,3R)-isomer was inactive. nih.gov This demonstrates a clear stereochemical preference for activity.

The binding of the structural analogue of glutamic acid, [3H]AMPA, to rat brain membranes is inhibited by L-glutamic acid and its analogues that interact with GDEE-sensitive sites, but not by compounds that act on NMDA receptors. researchgate.net This indicates that the stereochemical and conformational features of these analogues dictate their receptor selectivity.

Investigations into the stereochemistry of antagonist binding to glutamate receptors have revealed that the binding site can impose a specific electronic configuration on the ligand. nih.gov This underscores the intricate and highly specific nature of the interactions between ligands and their receptors, where stereochemistry is a paramount factor.

Compound/Analogue	Receptor/Transporter	Key Finding	Ref
D-erythro-3-hydroxyaspartate	NMDA Receptor	Potent agonist	nih.gov
L-erythro-3-hydroxyaspartate	NMDA Receptor	100-fold less potent than D-enantiomer	nih.gov
(2S,3S)-3-(4-chlorophenyl)glutamic acid	L-HCA-sensitive sites	Potentiated depolarizations	nih.gov
(2S,3R)-3-(4-chlorophenyl)glutamic acid	L-HCA-sensitive sites	Potentiated depolarizations	nih.gov
(2R,3R)-3-(4-chlorophenyl)glutamic acid	L-HCA-sensitive sites	Inactive	nih.gov
[3H]AMPA	Glutamate Receptors	Binding inhibited by L-Glu analogues, not NMDA agonists	researchgate.net

Rational Design of Selective Ligands for Glutamate Receptors

The rational design of selective ligands for glutamate receptors is a key area of research aimed at developing therapeutic agents for a variety of neurological disorders. This process involves the systematic modification of the structure of known ligands to enhance their affinity and selectivity for specific receptor subtypes. The unique structural features of 3,4-Dihydroxy-L-glutamic acid, a conformationally restricted analog of glutamate, make it an important scaffold for the development of such selective ligands.

The presence of the dihydroxy-substituted ring in 3,4-Dihydroxy-L-glutamic acid and its analogs, such as 3,4-dihydroxyphenylalanine (L-DOPA) and 3,5-dihydroxyphenylglycine (DHPG), provides a rigid framework that can be exploited to achieve receptor subtype selectivity. The catechol and resorcinol moieties in these compounds offer sites for chemical modification, allowing for the exploration of structure-activity relationships (SAR).

Structure-Activity Relationship Studies

Systematic structural modifications of catecholic amino acids have provided valuable insights into the requirements for potent and selective interaction with glutamate receptor subtypes. Key modifications include altering the nature and position of substituents on the aromatic ring, changing the length and flexibility of the amino acid side chain, and introducing conformational constraints.

For instance, studies on phenylglycine derivatives have demonstrated that the presence and position of hydroxyl groups on the phenyl ring are critical for activity and selectivity. (S)-3,5-dihydroxyphenylglycine ((S)-3,5-DHPG) has been identified as a potent and selective agonist for group I metabotropic glutamate receptors (mGluRs), specifically mGluR1 and mGluR5. nih.govwikipedia.org The S-enantiomer is exclusively responsible for the agonist effects. nih.gov Further investigations have shown that (S)-3,5-DHPG can also interact with NMDA receptors under certain conditions, highlighting the complexity of designing truly selective ligands. nih.gov

The homologation of the glutamic acid chain, which involves increasing the distance between the alpha-amino acid moiety and the distal acidic group, is another strategy to achieve selectivity. This approach, combined with conformational constraints, has led to the development of ligands with preference for different glutamate receptor types. For example, inserting an aromatic ring as a spacer in glutamic acid analogs has produced compounds with low micromolar affinity for the NMDA receptor, suggesting a potential new class of NMDA antagonists.

Furthermore, the oxidation of derivatives such as 2,4,5-trihydroxyphenylalanine (topa), a hydroxylated form of L-DOPA, can result in compounds with glutamatergic activity. The oxidation product of topa has been shown to act as a non-N-methyl-D-aspartate (non-NMDA) glutamatergic agonist. nih.gov This finding underscores the importance of metabolic stability in the design of selective ligands.

Design of Receptor Subtype-Selective Ligands

The rational design of subtype-selective ligands often involves a combination of medicinal chemistry, molecular modeling, and pharmacological evaluation. By understanding the three-dimensional structure of the ligand-binding domains of different glutamate receptor subtypes, researchers can design molecules that fit precisely into the binding pocket of the desired receptor while having a lower affinity for others.

The development of LSP4-2022, a selective orthosteric agonist for mGlu4 receptors, serves as a compelling example of this approach. 3ds.com The design process involved docking studies of various candidate molecules, which revealed key interactions within the glutamate binding site and two adjacent chloride-binding sites. 3ds.com Variations in the amino acid residues lining these sites between different mGluR subtypes were exploited to achieve selectivity. 3ds.com Chemical optimization of an initial hit compound, (S)-PCEP, led to the development of aromatic derivatives with improved subtype preference, ultimately resulting in the highly selective LSP4-2022. 3ds.com

The following table summarizes the activity of selected 3,4-Dihydroxy-L-glutamic acid analogs and related compounds at different glutamate receptors, illustrating the principles of rational drug design.

Compound Name	Structure	Target Receptor(s)	Activity
(S)-3,5-Dihydroxyphenylglycine ((S)-3,5-DHPG)	Group I mGluRs (mGluR1, mGluR5)	Potent and selective agonist nih.govwikipedia.org
2,4,5-Trihydroxyphenylalanine (topa) oxidation product	non-NMDA receptors	Agonist nih.gov
(S)-3,4-Dicarboxyphenylglycine ((S)-3,4-DCPG)	mGlu8a receptor	Potent and selective agonist nih.gov
LSP1-2111	mGlu4 receptor	Preferential agonist 3ds.com
LSP4-2022	mGlu4 receptor	Selective agonist 3ds.com

Analytical Techniques for Research

Chromatographic Methods for Isolation, Separation, and Quantification

Chromatography is a cornerstone technique for the analysis of amino acids, including 3,4-Dihydroxy-L-glutamic acid. Its versatility allows for the separation of this polar compound from complex mixtures, its isolation for further study, and its precise quantification.

High-Performance Liquid Chromatography (HPLC) with Detection (e.g., Post-Column Derivatization)

High-Performance Liquid Chromatography (HPLC) is a powerful tool for the analysis of non-volatile compounds like amino acids. actascientific.com Due to the lack of a strong chromophore in many amino acids, derivatization is often necessary to enhance detection by UV-Visible or fluorescence detectors. creative-proteomics.comlcms.cz This can be performed either before the chromatographic separation (pre-column) or after (post-column). actascientific.com

Post-column derivatization is particularly advantageous as it avoids the potential for creating multiple derivative products from a single analyte and allows for the separation of the underivatized amino acids first. actascientific.comcreative-proteomics.com For the analysis of 3,4-Dihydroxy-L-glutamic acid, the column effluent would be mixed with a derivatizing agent, which reacts specifically with the amino group.

Commonly used reagents for post-column derivatization of amino acids include ninhydrin (B49086) and o-phthalaldehyde (B127526) (OPA). actascientific.com193.16.218

Ninhydrin: Reacts with primary and secondary amino acids to produce a deep purple-colored product (Ruhemann's purple), which is typically detected by absorbance at 570 nm. 193.16.218

o-Phthalaldehyde (OPA): In the presence of a thiol, OPA reacts with primary amino acids to form highly fluorescent isoindole derivatives, enabling sensitive fluorescence detection. actascientific.com

The choice of HPLC column is critical. For polar compounds like 3,4-Dihydroxy-L-glutamic acid, reversed-phase C18 columns are often used in conjunction with ion-pairing agents or hydrophilic interaction liquid chromatography (HILIC) columns. helixchrom.com The mobile phase typically consists of an aqueous buffer with an organic modifier like acetonitrile (B52724) or methanol, run in either an isocratic or gradient elution mode to achieve optimal separation. helixchrom.com

Table 1: HPLC Parameters for Amino Acid Analysis (General Example)

Parameter	Description
Column	Reversed-Phase C18 or HILIC
Mobile Phase	Aqueous buffer (e.g., phosphate (B84403) or acetate) with acetonitrile/methanol gradient
Derivatization Reagent	Ninhydrin or o-Phthalaldehyde (OPA)
Detection	UV-Vis (570 nm for Ninhydrin) or Fluorescence (e.g., Ex 340 nm, Em 455 nm for OPA)
Flow Rate	Typically 0.5 - 1.5 mL/min

| Temperature | Controlled, often slightly elevated (e.g., 30-40 °C) |

Ion Exchange Chromatography

Ion Exchange Chromatography (IEC) is a classic and highly effective method for the separation of charged molecules, making it ideally suited for amino acids. iajps.comuni-mate.hu The principle of IEC is based on the reversible exchange of ions between the analyte in the mobile phase and a charged stationary phase (the ion exchange resin). iajps.com The separation of amino acids, including 3,4-Dihydroxy-L-glutamic acid, is based on their net charge, which is dependent on the pH of the mobile phase. ucl.ac.ukyoutube.com

3,4-Dihydroxy-L-glutamic acid is an acidic amino acid, possessing two carboxylic acid groups and one amino group. At a low pH (e.g., pH 2.2), all functional groups will be protonated, giving the molecule a net positive charge. uni-mate.hu This allows it to bind to a cation exchange resin, which has negatively charged functional groups (e.g., sulfonate groups). uni-mate.hu

Elution is typically achieved by a stepwise or gradient increase in the pH and/or the ionic strength (salt concentration) of the mobile phase. ucl.ac.uk

pH Gradient: As the pH of the buffer increases, the carboxylic acid groups of the bound amino acids begin to deprotonate. This reduces the net positive charge of the amino acid, weakening its interaction with the resin and causing it to elute. Amino acids with lower isoelectric points (pI) will elute earlier. uni-mate.hu

Salt Gradient: As the concentration of salt (e.g., NaCl) in the buffer increases, the salt cations (Na+) compete with the positively charged amino acids for the binding sites on the resin, leading to the elution of the amino acids. ucl.ac.uk

IEC provides high resolution and is capable of separating complex mixtures of amino acids found in protein hydrolysates or physiological fluids. 193.16.218

Spectroscopic Methods for Structural Characterization (e.g., NMR and Mass Spectrometry for Synthetic Verification)

Following synthesis or isolation, spectroscopic methods are indispensable for confirming the chemical structure of 3,4-Dihydroxy-L-glutamic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is one of the most powerful tools for elucidating molecular structure. 1H NMR provides information about the number and types of hydrogen atoms and their connectivity, while 13C NMR provides information about the carbon skeleton. For 3,4-Dihydroxy-L-glutamic acid, NMR would be used to confirm the presence of the glutamic acid backbone, the positions of the two hydroxyl groups (at C3 and C4), and the relative stereochemistry of the chiral centers through analysis of chemical shifts and coupling constants. Solid-state 17O NMR has also been used to probe the local environment of oxygen atoms in glutamic acid, providing detailed information on bonding. ox.ac.ukox.ac.uk

Mass Spectrometry (MS): Mass spectrometry provides information about the mass-to-charge ratio of a molecule, allowing for the determination of its molecular weight with high accuracy. lew.ro This is crucial for verifying that a synthetic reaction has produced the target compound. nih.gov High-resolution mass spectrometry (HRMS) can provide the exact molecular formula. unite.edu.mk Furthermore, tandem mass spectrometry (MS/MS) involves fragmenting the molecule and analyzing the masses of the fragments. This fragmentation pattern provides a structural fingerprint that can confirm the identity of the compound and the connectivity of its atoms. nih.gov For example, characteristic losses, such as water (-18 Da) or CO2 (-44 Da), can be observed. abrf.org

Table 2: Expected Spectroscopic Data for 3,4-Dihydroxy-L-glutamic acid

Technique	Expected Information
1H NMR	Signals corresponding to protons at C2, C3, and C4, with coupling patterns confirming their adjacency. Signals for OH and NH protons.
13C NMR	Signals for the five carbon atoms, including two carboxyl carbons, and carbons bearing hydroxyl groups (C3, C4).
High-Resolution MS	Accurate mass measurement confirming the elemental composition (C5H9NO6).

| Tandem MS/MS | Characteristic fragmentation pattern, including loss of H2O, CO, and cleavage of the carbon backbone. |

Enzymatic Assays for Compound Specificity and Quantification

Enzymatic assays offer a high degree of specificity and sensitivity for the quantification of specific compounds in complex biological samples. blackwellpublishing.com For glutamic acid, assays are commonly based on the enzyme L-glutamate dehydrogenase (GLDH) or glutamate (B1630785) oxidase. nih.govepraise.com.tw

A typical assay involving GLDH follows the reaction: L-Glutamate + NAD+ + H2O ⇌ 2-Oxoglutarate + NADH + NH4+

The reaction is monitored by measuring the increase in absorbance at 340 nm due to the formation of NADH. nih.gov Another colorimetric method involves the reduction of a tetrazolium salt (INT) by the NADH produced, which forms a colored formazan (B1609692) product that can be measured at 492 nm. nih.govepraise.com.tw

While these assays are specific for L-glutamic acid, a similar principle could be employed for 3,4-Dihydroxy-L-glutamic acid if a specific dehydrogenase or oxidase that recognizes it as a substrate is identified or engineered. The development of such an assay would be invaluable for studying the metabolism and biological role of this specific compound.

Advanced Techniques for Stereoisomer Analysis (e.g., Hydrogen-Deuterium Exchange coupled with Mass Spectrometry)

3,4-Dihydroxy-L-glutamic acid has multiple chiral centers, meaning several stereoisomers can exist. nih.gov Differentiating and analyzing these stereoisomers is crucial, as they can have vastly different biological activities. nih.gov

While chiral HPLC is a direct method for separating small molecule stereoisomers, plos.org Hydrogen-Deuterium Exchange coupled with Mass Spectrometry (HDX-MS) is an advanced technique that can provide indirect information about stereoisomer-specific interactions. HDX-MS is a powerful tool for studying protein structure, dynamics, and interactions. thermofisher.comnih.gov

The technique is based on the principle that hydrogen atoms on the backbone of a protein will exchange with deuterium (B1214612) atoms when the protein is placed in a deuterated solvent (heavy water). creative-biolabs.comyoutube.com The rate of this exchange depends on the solvent accessibility of the backbone hydrogens and their involvement in hydrogen bonding (i.e., secondary structure). creative-biolabs.com Regions of the protein that are exposed to the solvent or are structurally flexible will exchange hydrogens for deuterium more quickly than regions that are buried in the protein core or are part of a stable secondary structure like an alpha-helix or beta-sheet. youtube.com

In the context of 3,4-Dihydroxy-L-glutamic acid, HDX-MS could be used to probe how different stereoisomers affect the conformation and dynamics of a target protein, such as a receptor or enzyme. By comparing the rate of deuterium uptake by the protein in its unbound state versus its state when bound to a specific stereoisomer, researchers can identify which regions of the protein are involved in the binding interaction. A change in the exchange rate in a region of the protein upon ligand binding indicates a change in that region's conformation or solvent accessibility, thus mapping the binding site or allosteric effects. thermofisher.comnih.gov This can provide valuable insights into why different stereoisomers exhibit different biological potencies or efficacies.

Table 3: Compounds Mentioned in the Article

Compound Name
3,4-Dihydroxy-L-glutamic acid
Acetonitrile
L-Alanine
L-Arginine
L-Asparagine
L-Aspartic acid
L-Cysteine
L-Cystine
9-Fluorenylmethylchloroformate (FMOC)
L-Glutamic acid
L-Glutamine
Glycine (B1666218)
L-Histidine
Hydroxy-L-Proline
L-Isoleucine
L-Leucine
L-Lysine
Methanol
L-Methionine
Ninhydrin
o-Phthalaldehyde (OPA)
L-Phenylalanine
L-Proline
L-Serine
L-Threonine
L-Tryptophan
L-Tyrosine

Computational and Theoretical Investigations

Molecular Modeling and Dynamics Simulations of 3,4-Dihydroxy-L-glutamic Acid

Molecular modeling and dynamics (MD) simulations are indispensable tools for exploring the structural and dynamic properties of biomolecules. nih.govnih.gov These methods allow for the detailed examination of a molecule's conformational flexibility and its interactions with biological targets over time, providing a window into its functional mechanisms.

Conformational analysis is crucial for understanding the three-dimensional structures a molecule is likely to adopt. For 3,4-Dihydroxy-L-glutamic acid, this involves exploring the rotational freedom around its single bonds to identify stable, low-energy conformers. The resulting energetic landscape, a map of potential energy as a function of molecular geometry, reveals the most probable shapes of the molecule in different environments.

Enhanced sampling techniques in molecular dynamics simulations can be used to construct free energy landscapes, which account for both intramolecular energies and hydration effects. nih.gov These landscapes identify not only the most stable conformations but also the energy barriers between them. For a molecule like 3,4-Dihydroxy-L-glutamic acid, key conformational features would include the orientation of the catechol ring relative to the amino acid backbone and the folding of the glutamic acid side chain. Understanding these preferences is fundamental to predicting how the molecule will be recognized by and interact with biological receptors.

Molecular docking is a computational technique used to predict the preferred orientation of a ligand when it binds to a receptor, such as a protein or enzyme. mdpi.comekb.eg These simulations are critical in drug discovery for identifying potential drug candidates and elucidating their mechanism of action. researchgate.net For 3,4-Dihydroxy-L-glutamic acid, docking studies would be employed to screen for potential protein targets and to understand the specific interactions that stabilize the ligand-receptor complex.

The process involves placing the 3,4-Dihydroxy-L-glutamic acid molecule into the binding site of a target protein and using a scoring function to estimate the binding affinity. The results can reveal key interactions, such as hydrogen bonds, hydrophobic interactions, and electrostatic interactions. For instance, the two hydroxyl groups on the catechol ring are strong hydrogen bond donors and acceptors, while the two carboxylic acid groups of the glutamic acid moiety can form salt bridges with positively charged amino acid residues like Arginine or Lysine. nih.gov The stability of these docked complexes can be further validated using molecular dynamics simulations, which assess the persistence of these interactions over time. researchgate.net

Target Protein (Hypothetical)	Binding Affinity (kcal/mol)	Key Interacting Residues	Interaction Type
Glutamate (B1630785) Receptor Subunit X	-8.5	Arg123, Ser245	Salt Bridge, H-Bond
Tyrosine Kinase Domain Y	-7.9	Asp456, Phe458	H-Bond, π-π Stacking
Catechol-O-methyltransferase	-9.1	Lys198, Met201	H-Bond, Hydrophobic

Density Functional Theory (DFT) Studies on Electronic Structure and Reactivity

Density Functional Theory (DFT) is a quantum mechanical method used to investigate the electronic structure, geometry, and reactivity of molecules. nih.govnih.gov By calculating the electron density, DFT can accurately predict a wide range of molecular properties, making it a cornerstone of modern computational chemistry. researchgate.net

DFT calculations are highly effective for mapping out the pathways of chemical reactions. They can be used to determine the structures of reactants, products, and transition states, as well as the activation energies that govern reaction rates. mdpi.com For 3,4-Dihydroxy-L-glutamic acid, a key area of investigation would be the oxidation of the catechol moiety, a reaction of significant biological importance. Studies on related catechol-containing molecules have shown that oxidation can proceed through various mechanisms. nih.gov

DFT can also be used to study other potential reactions, such as enzymatic transformations or degradation pathways. By modeling these processes, researchers can gain a detailed understanding of the molecule's chemical stability and metabolic fate. Furthermore, analysis of local reactivity descriptors derived from DFT, such as Fukui functions and molecular electrostatic potential (MEP) maps, can identify the specific atomic sites most susceptible to electrophilic or nucleophilic attack, offering a rationale for the molecule's observed reactivity. nih.govresearchgate.net

A powerful application of DFT is the prediction of spectroscopic properties, which can be directly compared with experimental data to validate computational models. eurjchem.com DFT calculations can accurately simulate vibrational spectra (Infrared and Raman) and electronic spectra (UV-Visible).

For 3,4-Dihydroxy-L-glutamic acid, theoretical vibrational frequencies can be calculated and assigned to specific molecular motions, such as C=O stretches from the carboxylic acids, O-H bends from the catechol group, and N-H bends from the amine group. researchgate.neteurjchem.com Similarly, Time-Dependent DFT (TD-DFT) can predict the electronic transitions responsible for UV-Visible absorption, providing insights into the molecule's chromophores. nih.gov The close agreement between theoretical and experimental spectra for related molecules like L-DOPA and flavonoid complexes confirms the accuracy of the structural models produced by DFT. researchgate.netnih.gov

Calculated Property	Method	Basis Set	Predicted Value (Illustrative)
HOMO Energy	DFT/B3LYP	6-311++G(d,p)	-5.8 eV
LUMO Energy	DFT/B3LYP	6-311++G(d,p)	-1.2 eV
HOMO-LUMO Gap	DFT/B3LYP	6-311++G(d,p)	4.6 eV
Major UV-Vis Absorption (λmax)	TD-DFT	6-311++G(d,p)	285 nm

In silico Prediction of Biological Interaction Profiles

In silico methods encompass a broad range of computational techniques used to predict the biological activity and interaction profiles of molecules. These approaches leverage a molecule's structural information to forecast its behavior in a biological system, thereby accelerating the process of drug discovery and functional annotation. mdpi.comnih.gov

For 3,4-Dihydroxy-L-glutamic acid, various computational tools can be used to build a comprehensive biological interaction profile. Based on its structural similarity to both glutamic acid and catecholamines like L-DOPA, it could be predicted to interact with a range of targets. mdpi.com For example, its glutamic acid backbone suggests potential interactions with glutamate receptors or transporters, while the 3,4-dihydroxy-phenyl (catechol) group is a well-known structural motif for binding to various enzymes and receptors involved in catecholamine pathways.

Computational models can predict protein-protein interactions (PPIs) that might be modulated by the compound. nih.gov Furthermore, ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) prediction tools can forecast its pharmacokinetic properties, such as its potential for gastrointestinal absorption or its ability to cross the blood-brain barrier. mdpi.com These predictions help to prioritize compounds for further experimental testing and provide a holistic view of a molecule's potential biological role and drug-like properties.

Future Directions in 3,4 Dihydroxy L Glutamic Acid Research

Comprehensive Elucidation of Biosynthetic Pathways in Natural Producers

While 3,4-dihydroxy-L-glutamic acid has been identified in natural sources, its complete biosynthetic pathway remains to be elucidated. Future research must prioritize identifying the specific enzymes and genetic sequences responsible for its production in organisms like the diatom Navicula pelliculosa. Understanding this pathway is crucial for both biotechnological production and for comprehending its physiological role in these organisms.

Future investigations will likely involve a combination of genomics, transcriptomics, and metabolomics to identify candidate genes and enzymes. Heterologous expression of these candidate genes in model organisms like E. coli or yeast, followed by in vitro enzymatic assays, will be a critical step in confirming their function.

Table 1: Postulated Key Steps in 3,4-Dihydroxy-L-glutamic Acid Biosynthesis

Step	Proposed Reaction	Potential Enzyme Class	Precursor/Substrate	Product
1	Synthesis of L-glutamic acid	Glutamate (B1630785) synthase, Glutamate dehydrogenase	2-oxoglutarate, Ammonia (B1221849)	L-glutamic acid
2	C3-Hydroxylation	Hydroxylase / Monooxygenase	L-glutamic acid	3-Hydroxy-L-glutamic acid
3	C4-Hydroxylation	Hydroxylase / Dioxygenase	3-Hydroxy-L-glutamic acid	3,4-Dihydroxy-L-glutamic acid

This table presents a hypothetical pathway based on known biochemical reactions. The actual sequence and enzymes are subject to experimental elucidation.

Development of Greener and More Efficient Stereoselective Synthetic Methodologies

Future synthetic strategies should aim to:

Utilize Biocatalysis: Employing engineered enzymes or whole-cell systems could offer high stereoselectivity under mild, aqueous conditions, significantly reducing the environmental impact.

Develop Novel Catalytic Methods: Designing new asymmetric catalysts could shorten synthetic routes and improve yields, avoiding the need for stoichiometric chiral auxiliaries.

Improve Atom Economy: Redesigning synthetic pathways to minimize waste and maximize the incorporation of starting material atoms into the final product is a core principle of green chemistry. nih.gov

Explore Flow Chemistry: Continuous flow reactors can offer better control over reaction parameters, improve safety, and facilitate easier scale-up compared to traditional batch processes.

Table 2: Comparison of Current and Future Synthetic Approaches

Feature	Current Methodologies	Future "Green" Methodologies
Starting Materials	Often derived from the chiral pool (e.g., hydroxyproline). nih.gov	Readily available, renewable feedstocks.
Stereocontrol	Use of chiral auxiliaries or multi-step conversions. nih.govnih.gov	Asymmetric catalysis, enzymatic resolutions. mdpi.com
Reagents	Stoichiometric reagents, potentially hazardous solvents.	Catalytic reagents, benign solvents (e.g., water).
Efficiency	Often long, linear sequences with moderate overall yields.	Convergent synthesis, fewer steps, higher yields.
Scalability	Can be challenging and costly.	Designed for scalability and industrial application.

Discovery of Novel Biological Functions Beyond Receptor Interactions

To date, the primary pharmacological characterization of 3,4-dihydroxy-L-glutamic acid has been as an agonist for metabotropic glutamate receptors (mGluRs). nih.gov However, its structural similarity to other biologically important molecules suggests it may possess a wider range of functions. L-glutamic acid itself is a versatile metabolite in plants, serving as a precursor for compounds like glutathione (B108866) and signaling molecules. nih.gov

Future research should explore potential novel biological activities, including:

Antioxidant Properties: The 3,4-dihydroxy substitution on the aliphatic chain resembles a catechol moiety, which is known for its antioxidant and radical-scavenging properties. Studies could investigate its ability to protect cells from oxidative stress.

Antimicrobial or Antifungal Activity: Many unique amino acids and their derivatives isolated from natural sources exhibit antimicrobial properties. nih.govmdpi.comresearchgate.net Screening 3,4-dihydroxy-L-glutamic acid against a panel of pathogenic bacteria and fungi could reveal new therapeutic potential.

Enzyme Inhibition: The molecule could act as an inhibitor for enzymes involved in amino acid metabolism, such as decarboxylases or transaminases, by mimicking the natural substrate. nih.gov

Plant Biology Roles: In its natural producers, it may play roles in nitrogen storage, osmotic regulation, or as a defense compound against herbivores or pathogens.

Advanced Mechanistic Studies on Enzyme-Substrate Interactions

A detailed understanding of how 3,4-dihydroxy-L-glutamic acid interacts with its target receptors at an atomic level is crucial for designing more potent and selective analogues. While initial modeling studies have been performed, future work must employ advanced biophysical and structural biology techniques to obtain a high-resolution picture of these interactions. nih.gov

Key future research directions include:

High-Resolution Structural Biology: Obtaining crystal or cryo-electron microscopy (cryo-EM) structures of 3,4-dihydroxy-L-glutamic acid bound to the ligand-binding domain of various mGluR subtypes. This would reveal the specific hydrogen bonds, electrostatic interactions, and hydrophobic contacts that govern binding and activation.

Molecular Dynamics (MD) Simulations: Large-scale MD simulations can provide insights into the dynamic process of ligand binding, the conformational changes the receptor undergoes upon activation, and the role of water molecules in the binding pocket. nih.gov

Site-Directed Mutagenesis: Systematically mutating amino acid residues in the receptor's binding pocket and measuring the effect on ligand affinity and efficacy can experimentally validate the interactions predicted by structural and computational models.

These studies will clarify not just how the ligand binds, but also the mechanistic basis for its selectivity among different receptor subtypes.

Application of Artificial Intelligence in Ligand Design and Activity Prediction

In the context of 3,4-dihydroxy-L-glutamic acid, AI can be applied to:

De Novo Ligand Design: Using the known structure of glutamate receptors, generative AI models can design entirely new molecules, based on the 3,4-dihydroxy-L-glutamic acid scaffold, that are predicted to have high affinity and selectivity.

Predictive Modeling (Q SAR): Quantitative Structure-Activity Relationship models can be trained on existing libraries of mGluR modulators to predict the activity of virtual derivatives of 3,4-dihydroxy-L-glutamic acid, allowing researchers to prioritize the synthesis of the most promising candidates. mdpi.com

Virtual Screening: AI-powered docking programs can screen massive virtual libraries of compounds to identify those that are likely to bind to a target receptor, potentially identifying novel uses for existing molecules or new scaffolds for development. nih.gov

ADMET Prediction: AI models can predict the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties of designed ligands, helping to identify and eliminate candidates with poor drug-like properties early in the discovery process. nih.gov

Q & A

Q. Key Considerations :

• Use of inert atmospheres to prevent oxidation of hydroxyl groups.
• Monitoring reaction progress via NMR or HPLC to ensure intermediate stability.

Basic: How can researchers detect and quantify 3,4-Dihydroxy-L-glutamic acid in complex biological matrices?

Methodological Answer:

• Sample Preparation : Homogenize solid samples in distilled water, adjust pH to ~8.0 for acidic matrices, and filter to remove lipids or particulates .
• Analytical Techniques :
  • UV Spectroscopy : Coupled with enzymatic assays (e.g., glutamate dehydrogenase) for specificity .
  • Chromatography : Reverse-phase HPLC with fluorescence detection after derivatization (e.g., using OPA/NAC for enhanced sensitivity) .

Q. Validation Steps :

• Spike-and-recovery experiments to assess extraction efficiency.
• Internal standards (e.g., isotopically labeled analogs) to correct for matrix effects .

Advanced: What enantioselective strategies are effective for synthesizing high-purity stereoisomers of 3,4-Dihydroxy-L-glutamic acid?

Methodological Answer:
Advanced methods focus on asymmetric catalysis:

• Michael Addition : Using benzophenone imine derivatives with chiral catalysts (e.g., iminoselenides) to achieve up to 96% enantiomeric excess (ee) .
• Asymmetric Dihydroxylation : Employing Sharpless conditions on 3,4-didehydroglutamate intermediates to yield (2S,3S,4R)-configured products with 94% diastereomeric excess (de) .

Q. Optimization Tips :

• Use 9-phenylfluorenyl groups to prevent racemization during oxidation steps.
• Monitor stereochemical outcomes via chiral HPLC or X-ray crystallography.

Advanced: How should researchers resolve contradictions in polymorphic transformation data for 3,4-Dihydroxy-L-glutamic acid?

Methodological Answer:
Polymorphic studies require integrating experimental and computational models:

• Population Balance Modeling : Quantify dissolution rates of metastable α-forms and nucleation/growth kinetics of stable β-forms .
• Critical Parameters :
  • Temperature-dependent growth rate constants (e.g., β-form growth accelerates at higher temperatures).
  • Crystal size distribution (CSD) analysis to validate transformation mechanisms .

Q. Troubleshooting :

• Replicate experiments under controlled supersaturation conditions.
• Use in-situ Raman spectroscopy to track real-time polymorphic shifts.

Advanced: What isotopic labeling strategies are suitable for tracing 3,4-Dihydroxy-L-glutamic acid in metabolic pathways?

Methodological Answer:

• Stable Isotopes : Incorporate 13C at C3/C4 positions or deuterium (D) in side chains via modified synthesis routes .
  • Example: L-Glutamic acid-3,4-13C2 (99 atom % 13C) for tracking carboxylation reactions .
• Applications :
  • Mass spectrometry (MS) or 13C-NMR to trace isotopic incorporation in cell cultures.
  • Couple with knockout models to elucidate enzyme-specific pathways.

Basic: What protocols ensure sample stability during storage and analysis of 3,4-Dihydroxy-L-glutamic acid?

Methodological Answer:

• Storage Conditions :
  • Lyophilize samples and store at -80°C under argon to prevent oxidation.
  • Avoid repeated freeze-thaw cycles.
• Buffering : Maintain pH 7–8 during extraction to minimize degradation .
• Stability Assays : Conduct accelerated degradation studies (e.g., 40°C/75% RH) to establish shelf-life.

Advanced: How can computational models enhance the study of 3,4-Dihydroxy-L-glutamic acid’s biochemical interactions?

Methodological Answer:

• Molecular Dynamics (MD) Simulations : Predict binding affinities with receptors (e.g., NMDA or metabotropic glutamate receptors).
• Density Functional Theory (DFT) : Analyze redox behavior of hydroxyl groups under physiological conditions.
• Validation : Cross-reference computational data with experimental results (e.g., SPR or ITC binding assays) .